2-Amino-2-methyl-1-propanol

Description

2-Amino-2-methyl-1-propanol is a polar organic solvent appearing as a clear, colorless liquid . It is also known as β-Aminoisobutyl alcohol or AMP . Classified as an alkanolamine, its structure incorporates both hydroxyl (-OH) and amino (-NH2) functional groups attached to an alkane backbone .

This compound is utilized across various applications because it efficiently neutralizes acid-functional resins, making them suitable for water-borne coatings and other aqueous applications . It functions as a co-dispersant for particulate systems and as a formaldehyde scavenger . It is also used to disperse TiO2 and control water retention . Furthermore, 2-Amino-2-methyl-1-propanol improves the longevity of use-diluted fluids, does not leach cobalt, and enhances the performance of certain approved biocides .

In the personal care and cosmetics industries, 2-Amino-2-methyl-1-propanol serves as a buffering agent to adjust the pH of products and is compatible with fixative resins . The high base strength and low molecular weight of 2-Amino-2-methyl-1-propanol allows for less AMP to be used for resin neutralization . It has also been used as an antimicrobial agent . Another similar alkanolamine is ethanolamine, commonly used in detergents, pharmaceuticals, and as a neutralizer for acidic gases .

• CAS No.: 124-68-5
• Product Name: 2-Amino-2-methyl-1-propanol
• Molecular Formula: C4H11NO; (CH3)2C(NH2)CH2OH; C4H11NO
• Molecular Weight: 89.14 g/mol
• IUPAC Name: 2-amino-2-methylpropan-1-ol
• Standard InChI: InChI=1S/C4H11NO/c1-4(2,5)3-6/h6H,3,5H2,1-2H3
• Standard InChIKey: CBTVGIZVANVGBH-UHFFFAOYSA-N
• SMILES: CC(C)(CO)N
• Canonical SMILES: CC(C)(CO)N
• Synonyms: 2-amino-2-methyl-1-propanol; 2-amino-2-methyl-1-propanol hydrochloride; 2-amino-2-methyl-1-propanol mesylate; 2-amino-2-methyl-1-propanol nitrate salt; 2-amino-2-methyl-1-propanol tosylate; 2-amino-2-methylpropanol; aminomethyl propanol
• PubChem Compound: 11807
• Last Modified: Sep 14 2023